N-(3-chloro-4-fluorophenyl)-N'-phenylurea

• IUPAC Name: 1-(3-chloro-4-fluorophenyl)-3-phenylurea
• InChI: InChI=1S/C13H10ClFN2O/c14-11-8-10(6-7-12(11)15)17-13(18)16-9-4-2-1-3-5-9/h1-8H,(H2,16,17,18)
• InChI Key: BDXPPCGHFTYALK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)NC2=CC(=C(C=C2)F)Cl
• Molecular Formula: C13H10ClFN2O
• Molecular Weight: 264.68 g/mol

Description

N-(3-chloro-4-fluorophenyl)-N'-phenylurea, also known as CFPU, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of agriculture. CFPU is a synthetic compound that belongs to the family of phenylurea herbicides, and it is primarily used to control the growth of weeds in crops.

Mechanism of Action

N-(3-chloro-4-fluorophenyl)-N'-phenylurea belongs to the family of phenylurea herbicides, which work by inhibiting the enzyme acetolactate synthase (ALS) in plants. ALS is responsible for the synthesis of branched-chain amino acids that are essential for plant growth. By inhibiting ALS, N-(3-chloro-4-fluorophenyl)-N'-phenylurea disrupts the synthesis of these amino acids, which results in the death of the plant.
Biochemical and Physiological Effects:
N-(3-chloro-4-fluorophenyl)-N'-phenylurea has been found to have minimal toxicity to animals and humans. However, it can cause skin and eye irritation if it comes into contact with the skin or eyes. N-(3-chloro-4-fluorophenyl)-N'-phenylurea is also known to be toxic to aquatic organisms, and therefore, it should be used with caution near water bodies.

Advantages and Limitations for Lab Experiments

N-(3-chloro-4-fluorophenyl)-N'-phenylurea has several advantages when used in lab experiments. It is a stable compound that can be easily synthesized and purified. It is also relatively inexpensive compared to other herbicides. However, N-(3-chloro-4-fluorophenyl)-N'-phenylurea has some limitations. It is not effective against all types of weeds, and it can also have negative effects on non-target plants.

Future Directions

There are several future directions for research on N-(3-chloro-4-fluorophenyl)-N'-phenylurea. One area of research is focused on developing new formulations of N-(3-chloro-4-fluorophenyl)-N'-phenylurea that are more effective against a wider range of weeds. Another area of research is focused on studying the environmental impact of N-(3-chloro-4-fluorophenyl)-N'-phenylurea and developing strategies to minimize its impact on the environment. Furthermore, there is a need for more research on the mechanism of action of N-(3-chloro-4-fluorophenyl)-N'-phenylurea and its potential applications in other fields such as medicine and biotechnology.
Conclusion:
N-(3-chloro-4-fluorophenyl)-N'-phenylurea is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in agriculture. It is a stable and relatively inexpensive compound that is effective in controlling the growth of weeds in crops. However, it also has limitations and can have negative effects on non-target plants and aquatic organisms. Further research is needed to develop new formulations of N-(3-chloro-4-fluorophenyl)-N'-phenylurea and to study its potential applications in other fields.

Synthesis Methods

The synthesis of N-(3-chloro-4-fluorophenyl)-N'-phenylurea involves the reaction of 3-chloro-4-fluoroaniline and phenylisocyanate in the presence of a catalyst. The reaction is carried out under controlled conditions, and the product is purified using various techniques such as recrystallization and chromatography.

Scientific Research Applications

N-(3-chloro-4-fluorophenyl)-N'-phenylurea has been extensively studied for its potential applications in agriculture. It has been found to be effective in controlling the growth of a wide range of weeds in crops such as soybeans, cotton, and corn. N-(3-chloro-4-fluorophenyl)-N'-phenylurea works by inhibiting the growth of weeds by disrupting the synthesis of proteins, which is an essential process for the growth and development of plants.